N-[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H22N2O3/c1-14-5-3-6-17(11-14)25-13-19(23)21-16-8-9-18(15(2)12-16)22-10-4-7-20(22)24/h3,5-6,8-9,11-12H,4,7,10,13H2,1-2H3,(H,21,23)
• InChI Key: AQBILLIJNBCVRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCCC3=O)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex chemical reactions, often starting from chiral amino acids or other specific reactants to introduce various functional groups. For example, the synthesis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides demonstrated the introduction of methyl groups at specific positions to achieve desired biological activities as opioid kappa agonists. These synthesis processes can involve one-pot reactions, multistep reactions, or novel methodologies like palladium-mediated synthesis for creating precursors to certain biomarkers or drugs (Costello et al., 1991).

Molecular Structure Analysis

The molecular structure of compounds in this category is meticulously analyzed through spectroscopic methods (FTIR, UV, NMR) and supported by computational studies. For instance, the study of a fluorinated derivative of a sigma-1 receptor modulator demonstrates the importance of structural modifications to achieve specific interactions with biological targets. These analyses help in understanding the conformational preferences and stability of the molecules, which are crucial for their biological activities and chemical properties (Kuznecovs et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving these compounds can include interactions with various reagents to introduce or modify functional groups, influencing their chemical behavior and biological activity. The studies often explore the reactivity of specific molecular scaffolds under different conditions to synthesize novel derivatives with potential therapeutic applications. For example, the synthesis and characterization of novel compounds explore their potential as agents in chemical reactions to create substances with desirable properties and activities (Man-li, 2008).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The study of pyrrolidine derivatives is a vibrant field in medicinal chemistry, with many potential applications in drug discovery. This particular compound, with its combination of functional groups, could be an interesting subject for future research.